Cas no 89269-53-4 (2-Propenoic acid, 2-cyano-3-ethoxy-, 2-butoxyethyl ester)
89269-53-4 structure
Product Name:2-Propenoic acid, 2-cyano-3-ethoxy-, 2-butoxyethyl ester
CAS No:89269-53-4
MF:C12H19NO4
MW:241.28356385231
CID:605922
PubChem ID:71323265
Update Time:2025-04-19
2-Propenoic acid, 2-cyano-3-ethoxy-, 2-butoxyethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-cyano-3-ethoxy-, 2-butoxyethyl ester
- 2-butoxyethyl 2-cyano-3-ethoxyprop-2-enoate
- 89269-53-4
- DTXSID80752873
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- Inchi: 1S/C12H19NO4/c1-3-5-6-16-7-8-17-12(14)11(9-13)10-15-4-2/h10H,3-8H2,1-2H3
- InChI Key: BMTPJYRTQOUGBO-UHFFFAOYSA-N
- SMILES: O(CCOC(C(C#N)=COCC)=O)CCCC
Computed Properties
- Exact Mass: 241.13140809g/mol
- Monoisotopic Mass: 241.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 68.6Ų
2-Propenoic acid, 2-cyano-3-ethoxy-, 2-butoxyethyl ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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